5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine

• CAS No.: 849200-67-5
• Molecular Formula: C14H13BrN4
• Molecular Weight: 317.18 g/mol
• IUPAC Name: 5-bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine
• InChI: InChI=1S/C14H13BrN4/c1-9-4-3-5-10(2)13(9)18-14-11-6-16-8-19(11)12(15)7-17-14/h3-8H,1-2H3,(H,17,18)
• InChI Key: QJROCWOYQJVTTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC2=NC=C(N3C2=CN=C3)Br

Description

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine is a brominated derivative of the imidazo[1,5-a]pyrazin-8-amine scaffold. This compound features a bromine atom at the 5-position of the pyrazine ring and a 2,6-dimethylphenyl group at the N-8 amine. Its structural uniqueness lies in the electron-withdrawing bromine substituent, which may influence photophysical properties, solubility, and biological interactions compared to non-halogenated analogs .

Preparation Methods

The synthesis of 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine typically involves cyclocondensation reactions. One common method involves the reaction of 2,6-dimethylaniline with 5-bromoimidazo[1,5-a]pyrazine-8-carboxylic acid under specific conditions . The reaction is usually carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) and a base like triethylamine (TEA) to facilitate the cyclization process . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

Medicinal Chemistry Applications

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine has shown promise in several areas of medicinal chemistry:

Anticancer Activity

Research indicates that imidazo[1,5-a]pyrazines exhibit significant anticancer properties. The compound's structural features may enhance its ability to interact with biological targets involved in cancer progression. For instance, studies have demonstrated that derivatives of imidazo[1,5-a]pyrazine can inhibit specific kinases associated with tumor growth and metastasis.

Antimicrobial Properties

The compound has been evaluated for antimicrobial efficacy against various pathogens. Its bromine substitution may contribute to enhanced activity against resistant strains of bacteria and fungi. In vitro studies have shown promising results, suggesting potential use in developing new antimicrobial agents.

Neurological Research

There is emerging interest in the neuroprotective effects of imidazo[1,5-a]pyrazines. Preliminary studies suggest that this compound may modulate neurotransmitter systems or exhibit antioxidant properties, making it a candidate for further research in neurodegenerative diseases.

Case Studies and Research Findings

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated that 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine inhibits cell proliferation in breast cancer cell lines (IC50 values < 10 µM) .
Study B	Antimicrobial Efficacy	Showed effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MIC) of 4 µg/mL .
Study C	Neuroprotection	Found that the compound reduces oxidative stress markers in neuronal cell cultures exposed to neurotoxic agents .

Mechanism of Action

The mechanism of action of 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine involves its interaction with specific molecular targets. One known target is the tyrosine-protein kinase Lck, which plays a crucial role in cellular signaling pathways . By binding to this kinase, the compound can modulate various cellular processes, including cell growth and differentiation .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substitution Patterns and Molecular Properties

Key structural analogs differ in substituents at the 5-position of the pyrazine ring and the N-8 aryl group. A comparative analysis is provided below:

Compound Name	5-Position Substituent	N-8 Substituent	Molecular Weight (g/mol)	Key Properties/Applications
5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine	Br	2,6-Dimethylphenyl	~332.05*	Potential heavy atom effect; uncharacterized biological activity
N-(2,6-Dimethylphenyl)-5-phenylimidazo[1,5-a]pyrazin-8-amine	Phenyl	2,6-Dimethylphenyl	314.39	Fluorescent probe candidate; PDB entry 2ZYB (Tanimoto 0.72)
N-(2,6-Difluorophenyl)-5-phenylimidazo[1,5-a]pyrazin-8-amine	Phenyl	2,6-Difluorophenyl	~322.34*	Enhanced electronic effects due to fluorine; uncharacterized
1-Bromo-3-(tetrahydro-2H-pyran-4-yl)imidazo[1,5-a]pyrazin-8-amine	Br (position 1)	Tetrahydro-2H-pyran-4-yl	~337.23*	Positional isomer; potential kinase inhibitor scaffold
N-(2,6-Dimethylphenyl)-5-[4-(1-methylpiperidin-3-ylmethoxy)phenyl]imidazo[1,5-a]pyrazin-8-amine	4-Substituted phenyl	2,6-Dimethylphenyl	~503.62*	Multi-target agent (EGFR3/CSrc); hydrochloride salt enhances solubility

*Calculated based on molecular formula.

Key Observations:

• Bromine vs.
• N-8 Aryl Modifications : The 2,6-dimethylphenyl group is common, suggesting optimal steric and hydrophobic interactions for membrane penetration or target binding. Difluorophenyl or piperidine-containing substituents may modulate target selectivity .

Biological Activity

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine is a heterocyclic compound that has garnered attention due to its potential biological activities, particularly as an inhibitor of protein tyrosine kinases (PTKs). PTKs play crucial roles in various cellular processes, including growth, differentiation, and metabolism. This article explores the biological activity of this compound through various studies and findings.

Chemical Structure and Properties

The compound can be described by its molecular formula $C_{12}H_{12}BrN_{5}$. Its structure includes an imidazo[1,5-a]pyrazine core substituted with a bromine atom and a dimethylphenyl group. The presence of these substituents is believed to influence its biological activity significantly.

Research indicates that compounds similar to 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine can inhibit PTKs associated with various diseases, including cancer and immunologic disorders. The inhibition of these kinases can lead to reduced cell proliferation and survival in cancerous cells, making such compounds potential therapeutic agents in oncology.

Table 1: Comparison of Biological Activities of Related Compounds

Compound Name	PTK Inhibition	Cancer Cell Line Activity	Reference
5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine	Moderate	Yes
Compound A	High	Yes
Compound B	Low	No

Case Studies

Several studies have investigated the biological activity of related imidazo[1,5-a]pyrazines:

• Study on Protein Tyrosine Kinase Inhibition : A study focused on the synthesis and evaluation of heterocyclic compounds showed that certain imidazo[1,5-a]pyrazines exhibited significant inhibition against PTKs. The study highlighted the importance of structural modifications in enhancing potency against specific kinases associated with tumor growth .
• Anticancer Activity : In vitro assays demonstrated that 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine effectively inhibited the proliferation of cancer cell lines. This was attributed to its ability to induce apoptosis through the modulation of signaling pathways related to cell survival .
• Mechanistic Insights : Research indicated that the compound could reduce NADP and NADPH levels by inhibiting nicotinamide adenine dinucleotide kinase (NADK), leading to destabilization of dihydrofolate reductase (DHFR), a key enzyme in nucleotide synthesis. This mechanism suggests a novel approach for targeting cancer cell metabolism .

Research Findings

Recent findings have underscored the potential applications of 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine in treating conditions associated with aberrant PTK activity. The compound's ability to selectively target specific kinases while sparing others presents an opportunity for developing targeted therapies with reduced side effects.

Table 2: Summary of Key Research Findings

Study Focus	Key Findings	Implications
PTK Inhibition	Significant inhibition observed	Potential for cancer therapy
Cell Proliferation	Induced apoptosis in cancer cells	Therapeutic candidate for oncology
Metabolic Effects	Inhibition of NADK leading to DHFR destabilization	Novel metabolic targeting strategy